Cas no 1261947-61-8 (5-(3-Acetylphenyl)-2-methoxyphenol)

• Product Name: 5-(3-Acetylphenyl)-2-methoxyphenol
• CAS No: 1261947-61-8
• MF: C₁₅H₁₄O₃
• MW: 242.269864559174
• MDL: MFCD18315093
• CID: 2765323
• PubChem ID: 53220834
• Update Time: 2025-08-05

5-(3-Acetylphenyl)-2-methoxyphenol Chemical and Physical Properties

Names and Identifiers

• 5-(3-ACETYLPHENYL)-2-METHOXYPHENOL
• MFCD18315093
• 1-(3'-Hydroxy-4'-methoxy[1,1'-biphenyl]-3-yl)ethan-1-one
• 1261947-61-8
• 5-(3-Acetylphenyl)-2-methoxyphenol, 95%
• DTXSID70685540
• 5-(3-Acetylphenyl)-2-methoxyphenol

• MDL： MFCD18315093
• Inchi： 1S/C15H14O3/c1-10(16)11-4-3-5-12(8-11)13-6-7-15(18-2)14(17)9-13/h3-9,17H,1-2H3
• InChI Key： UCXXFMNDNSMKAD-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1O)C1C=CC=C(C(C)=O)C=1

Computed Properties

• Exact Mass: 242.094294304Da
• Monoisotopic Mass: 242.094294304Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 46.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 5-(3-Acetylphenyl)-2-methoxyphenol

Professional Introduction to Compound with CAS No. 1261947-61-8 and Product Name: 5-(3-Acetylphenyl)-2-methoxyphenol

The compound with the CAS number 1261947-61-8 and the product name 5-(3-Acetylphenyl)-2-methoxyphenol represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural and functional properties, has garnered considerable attention in recent years due to its potential applications in drug development and medicinal chemistry. The molecular structure of 5-(3-Acetylphenyl)-2-methoxyphenol consists of an acetylated phenyl ring connected to a methoxy-substituted phenol moiety, which contributes to its distinctive chemical behavior and reactivity.

In the realm of modern pharmaceutical research, the exploration of novel bioactive molecules is crucial for addressing unmet medical needs. The compound 5-(3-Acetylphenyl)-2-methoxyphenol has been studied extensively for its pharmacological properties, particularly its role as a precursor in the synthesis of various therapeutic agents. Its acetyl and methoxy functional groups make it a versatile scaffold for further chemical modifications, enabling the development of derivatives with enhanced efficacy and selectivity. Recent studies have highlighted its potential in inhibiting specific enzymatic targets, which could lead to novel treatments for inflammatory diseases and metabolic disorders.

The synthesis of 5-(3-Acetylphenyl)-2-methoxyphenol involves a series of well-established organic reactions, including acetylation and methylation processes. These synthetic pathways have been optimized to ensure high yields and purity, making the compound readily available for further research and development. The use of advanced spectroscopic techniques such as NMR, mass spectrometry, and X-ray crystallography has facilitated a detailed understanding of its molecular structure and conformational dynamics. These insights are essential for predicting its biological activity and designing effective drug candidates.

One of the most compelling aspects of 5-(3-Acetylphenyl)-2-methoxyphenol is its potential as a lead compound in the discovery of new drugs. Researchers have leveraged its structural features to develop inhibitors targeting key enzymes involved in disease pathways. For instance, preliminary studies suggest that derivatives of this compound may exhibit inhibitory effects on cyclooxygenase (COX) enzymes, which are implicated in pain and inflammation. Additionally, its methoxy group provides a site for further functionalization, allowing chemists to explore modifications that could improve solubility, bioavailability, and target specificity.

The pharmaceutical industry has shown increasing interest in natural product-inspired scaffolds due to their proven efficacy and safety profiles. 5-(3-Acetylphenyl)-2-methoxyphenol aligns with this trend by offering a synthetic platform that mimics biologically active molecules found in nature. Its structural motif is reminiscent of several plant-derived compounds known for their therapeutic properties. By incorporating elements from these natural products into synthetic drug design, researchers aim to create molecules that are both effective and well-tolerated by patients.

Recent advancements in computational chemistry have further accelerated the discovery process for compounds like 5-(3-Acetylphenyl)-2-methoxyphenol. Molecular modeling techniques allow researchers to predict the binding affinity of this compound to various biological targets with high accuracy. These predictions are crucial for guiding experimental efforts and reducing the time required to identify promising drug candidates. Moreover, virtual screening methods enable the rapid evaluation of thousands of potential derivatives, streamlining the drug development pipeline.

The environmental impact of pharmaceutical research is also a critical consideration in today's scientific landscape. The synthesis of 5-(3-Acetylphenyl)-2-methoxyphenol has been designed with sustainability in mind, employing green chemistry principles wherever possible. This approach minimizes waste generation and reduces reliance on hazardous reagents, aligning with global efforts to promote sustainable practices in the chemical industry. Such initiatives not only benefit the environment but also enhance the economic viability of drug development programs.

As our understanding of disease mechanisms continues to evolve, so does our ability to design targeted therapies. The compound 5-(3-Acetylphenyl)-2-methoxyphenol exemplifies how structural innovation can drive therapeutic progress by providing a versatile platform for drug discovery. Its unique combination of functional groups makes it an attractive candidate for further exploration in both academic and industrial settings. Collaborative efforts between chemists, biologists, and pharmacologists are essential for unlocking its full potential and translating laboratory findings into clinical applications.

In conclusion, 5-(3-Acetylphenyl)-2-methoxyphenol represents a significant contribution to the field of medicinal chemistry. Its structural features, synthetic accessibility, and potential biological activity make it a valuable asset in the quest for novel therapeutics. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing some of today's most pressing medical challenges.